Cas no 868230-60-8 (N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide)

• Product Name: N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide
• CAS No: 868230-60-8
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 5980894
• PubChem ID: 2150723
• Update Time: 2025-08-04

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide
• N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)cyclohexanecarboxamide
• 868230-60-8
• CHEMBL2057377
• AKOS024610654
• VU0409088-1
• F1813-0339
• BDBM50420105

• Inchi： 1S/C16H20N2O2S/c1-10-8-9-12(20-2)13-14(10)21-16(17-13)18-15(19)11-6-4-3-5-7-11/h8-9,11H,3-7H2,1-2H3,(H,17,18,19)
• InChI Key： ONUIASSIERJVNF-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(OC)C=CC(C)=C3S2)=O)CCCCC1

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 79.5Ų

Additional information on N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide

Professional Introduction to N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide (CAS No. 868230-60-8)

N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide (CAS No. 868230-60-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and development. The benzothiazole moiety, a key structural feature, is well-documented for its diverse biological activities, making this compound a subject of intense interest among researchers.

The chemical structure of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide incorporates a cyclohexanecarboxamide group, which is known to enhance the solubility and bioavailability of pharmaceutical compounds. This structural attribute is particularly advantageous in the formulation of drugs intended for oral or parenteral administration. The presence of both 4-methoxy and 7-methyl substituents on the benzothiazole ring suggests a fine-tuned balance of electronic and steric properties, which could influence its interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Benzothiazoles, in particular, have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide is no exception and has been the subject of several preliminary studies aimed at elucidating its potential pharmacological effects.

One of the most compelling aspects of this compound is its potential as an inhibitor of various enzymatic pathways implicated in disease progression. For instance, studies have suggested that benzothiazole derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer and inflammatory conditions. The cyclohexanecarboxamide moiety further enhances the compound's ability to interact with these targets by providing a suitable pharmacophore for binding.

The synthesis of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-methoxy and 7-methyl groups necessitates careful selection of reagents and catalysts to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole core efficiently.

Evaluation of the pharmacological properties of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting proliferation. Additionally, preliminary in vivo studies suggest that this compound exhibits moderate bioavailability and distribution throughout different tissues, indicating its potential for systemic therapy.

The safety profile of N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide is still under investigation, but early findings suggest that it exhibits low toxicity at therapeutic doses. This is partly attributed to its favorable pharmacokinetic properties, including adequate solubility and metabolic stability. Further studies are needed to fully characterize its safety profile and identify any potential adverse effects that may arise from long-term use.

The development of new drugs often involves a collaborative effort between chemists, biologists, and clinicians. N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide exemplifies this interdisciplinary approach, as it represents a fusion of synthetic chemistry with pharmacological research. The compound's unique structure and promising biological activity make it an attractive candidate for further development into a therapeutic agent.

In conclusion, N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)cyclohexanecarboxamide (CAS No. 868230-60-8) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its synthesis presents challenges that require advanced chemical techniques but also offers opportunities for innovation in drug design. As research continues to uncover its pharmacological properties and safety profile, this compound may emerge as a valuable tool in the fight against various diseases.